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Introduction
Pressable lithium disilicate (Li2Si2O5) glass-ceramics are a cornerstone of modern

restorative dentistry, prized for their exceptional esthetics, high strength, and biocompatibility.[1]

[2][3] This document provides detailed application notes and experimental protocols for the

fabrication and characterization of dental crowns using pressable lithium disilicate, intended

for research and development purposes.

Material Properties
Pressable lithium disilicate restorations are fabricated from glass-ceramic ingots that undergo

a lost-wax pressing technique. This process results in a high-density, monolithic restoration

with interlocking, plate-like crystals that impede crack propagation.[3] The material's

composition and microstructure provide a unique combination of translucency, mimicking

natural tooth enamel, and robust mechanical properties suitable for both anterior and posterior

crowns.

Quantitative Data Summary
The following tables summarize key performance indicators of pressable lithium disilicate
ceramics based on published literature. These values can vary based on the specific

commercial product and testing methodology.
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Table 1: Mechanical Properties of Pressable Lithium Disilicate

Property Value Test Method

Biaxial Flexural Strength 360 - 470 MPa ISO 6872

Fracture Toughness (KIC) 2.50 - 3.32 MPa·m1/2 Indentation Strength / SEVNB

Data compiled from multiple sources.

Table 2: Clinical Performance of Pressable Lithium Disilicate Crowns

Study Duration Survival Rate
Complication Rate
(Chipping)

4 Years 98.4% 0.4%

5 Years 92% - 97.8% -

6 Years 96% -

10 Years 85.5% - 96.7% -

Data compiled from multiple sources indicating high long-term success.[1][4]

Experimental Protocols
I. Protocol for Dental Crown Fabrication via the Pressing
Technique
This protocol outlines the laboratory procedure for fabricating a monolithic lithium disilicate
crown.

1. Wax-up and Spruing: a. Create a full-contour wax pattern of the desired crown restoration on

a die model. b. Attach a wax sprue (3 mm diameter, 3-5 mm length) to the thickest part of the

wax pattern, ensuring a smooth transition to facilitate the flow of the ceramic.[5]

2. Investing: a. Mount the sprued wax pattern onto a crucible former. b. Place the assembly into

a casting ring and fill with a phosphate-bonded investment material specifically designed for
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pressable ceramics, following the manufacturer's instructions for the powder-to-liquid ratio. c.

Allow the investment to set completely (typically 45-60 minutes).

3. Wax Burnout: a. Place the invested ring into a preheated burnout furnace. b. Follow a pre-

programmed burnout cycle, gradually increasing the temperature to approximately 850°C to

eliminate the wax pattern and create a mold cavity.

4. Pressing: a. Place a lithium disilicate ingot and an alumina plunger into the preheated

investment ring. b. Transfer the ring to a specialized ceramic pressing furnace. c. Initiate the

pressing cycle. The furnace will heat to approximately 920°C and then apply pressure to the

plunger, forcing the molten glass-ceramic into the mold.

5. Divesting and Finishing: a. Once the pressing cycle is complete, remove the investment ring

from the furnace and allow it to cool to room temperature. b. Carefully divest the pressed

restoration from the investment material using a sandblaster with glass beads at low pressure.

c. Cut off the sprue using a fine-grit diamond disc. d. Adjust the crown's anatomy and occlusion

as needed with fine diamond burs. e. Polish the restoration to a high gloss using a diamond

polishing system.[2]

II. Protocol for Biaxial Flexural Strength Testing (ISO
6872)
This protocol describes the determination of biaxial flexural strength, a key indicator of a

ceramic's durability.

1. Specimen Preparation: a. Fabricate disc-shaped specimens (e.g., 12 mm diameter, 1.2 mm

thickness) of the pressable lithium disilicate material according to the manufacturer's

instructions. b. Polish the surfaces of the specimens to a mirror-like finish using progressively

finer diamond abrasives.

2. Testing Procedure: a. Use a universal testing machine equipped with a piston-on-three-ball

fixture. b. Center the specimen on the three supporting balls of the fixture. c. Apply a

compressive load to the center of the specimen at a constant crosshead speed (e.g., 1

mm/min) until fracture occurs. d. Record the load at fracture.
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3. Calculation: a. Calculate the biaxial flexural strength (σ) in megapascals (MPa) using the

appropriate formula for the piston-on-three-ball test, which takes into account the fracture load,

specimen dimensions, and fixture geometry.

III. Protocol for Fracture Toughness Testing (Single-
Edge V-Notch Beam - SEVNB)
This protocol details the measurement of fracture toughness, which quantifies a material's

resistance to crack propagation.

1. Specimen Preparation: a. Prepare bar-shaped specimens (e.g., 4 mm x 3 mm x 22 mm) of

the lithium disilicate ceramic. b. Create a sharp, V-shaped notch in the center of one face of

the specimen using a diamond-impregnated wire saw or a razor blade dragged across the

surface with a specific load.

2. Testing Procedure: a. Place the notched specimen in a three-point bending fixture in the

universal testing machine, with the notch on the tensile side. b. Apply a load at a constant rate

until the specimen fractures. c. Record the maximum load at fracture.

3. Calculation: a. Calculate the fracture toughness (KIC) in MPa·m1/2 using the standard

formula for SEVNB testing, which considers the fracture load, specimen dimensions, notch

depth, and a geometry-dependent calibration factor.

Biocompatibility and Cellular Interactions
Pressable lithium disilicate exhibits excellent biocompatibility.[1][2] In vitro studies have

shown that human gingival fibroblasts adhere and proliferate well on lithium disilicate
surfaces. Gene expression analyses indicate that this material does not elicit a significant

inflammatory response and may even promote cell adhesion through the upregulation of

specific signaling pathways.

Signaling Pathway in Fibroblast Adhesion to Lithium
Disilicate
Recent research suggests that the favorable interaction between fibroblasts and lithium
disilicate surfaces involves the activation of key signaling pathways related to cell adhesion.
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The diagram below illustrates a potential pathway.
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Caption: Proposed signaling cascade for fibroblast adhesion on lithium disilicate.

Experimental Workflow
The following diagram outlines the typical workflow for the fabrication and testing of a

pressable lithium disilicate dental crown in a research setting.
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Caption: Experimental workflow for pressable lithium disilicate crown fabrication and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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